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Compound of Interest

Compound Name: Holmium-166

Cat. No.: B1195350

For Researchers, Scientists, and Drug Development Professionals

Holmium-166 (*¢¢Ho) is a radionuclide of significant interest in therapeutic nuclear medicine,
primarily due to its favorable decay properties. This technical guide provides an in-depth
overview of the decay characteristics and emissions of 1%¢Ho, presenting quantitative data in a
structured format, outlining experimental methodologies for its characterization, and visualizing
key processes. This information is crucial for dosimetry calculations, treatment planning, and
the development of novel radiopharmaceuticals.

Core Decay Properties of Holmium-166

Holmium-166 is a beta-emitting radionuclide with a relatively short half-life, making it suitable
for targeted radiotherapy applications. It decays exclusively via beta-minus (3~) emission to
stable Erbium-166 (*°°Er).[1] The key decay characteristics are summarized in the table below.
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Property Value and Units

Half-life (T1/2) 26.824 + 0.012 hours

Decay Mode 100% Beta-minus (37)

Q-value (B~ decay) 1854.7 + 0.9 keV

Parent Nuclide 166Ho

Daughter Nuclide 166ET (stable)

Spin and Parity 0-

Production Methods Neutron activation of 1*>*Ho, Decay of 166Dy

Emissions of Holmium-166

The therapeutic efficacy of 1*6Ho is primarily attributed to its high-energy beta emissions, which
deliver a cytotoxic radiation dose to targeted tissues. Additionally, it emits gamma rays that are
suitable for imaging and dosimetry.

Beta (B~) Emissions

Holmium-166 decays to eight excited states of Erbium-166, as well as directly to its ground
state.[1] The two most probable beta transitions account for approximately 99% of all decays.
The details of the primary beta emissions are provided below.

. Maximum Energy Average Energy Branching Ratio
Beta Transition
(EBmax) [keV] (EBavg) [keV] (%)
Bo 1854.9+£ 0.9 670.3x0.4 49.9+0.8
B1 1774.3+0.9 634.9+0.4 48.8 +0.8
B2 4149+09 122.9+£0.3 09+0.1

Gamma (y) and X-ray Emissions

Following beta decay to the excited states of 15°Er, the daughter nucleus de-excites by emitting
gamma rays. The most prominent gamma emission at 80.57 keV is patrticularly useful for
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SPECT imaging, allowing for post-administration visualization and dosimetry.[2][3] A summary
of the most significant gamma and X-ray emissions is presented below.

Emission Type Energy (keV) Emission Probability (%)
Gamma 80.57 6.7+£0.1
Gamma 1379.40 0.9+0.0
Gamma 1581.00 0.2+0.0
Kax X-ray 49.13 3.2+0.1
Koz X-ray 47.55 18+0.1
KB1 X-ray 55.76 0.8+0.0

Holmium-166 Decay Scheme

The decay of Holmium-166 to Erbium-166 involves transitions to several energy levels of the
daughter nucleus. The simplified decay scheme below illustrates the primary beta decays and
the subsequent gamma emissions.
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166Ho Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1195350?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11287470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9626412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9626412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6682843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6682843/
https://www.benchchem.com/product/b1195350#holmium-166-decay-characteristics-and-emissions
https://www.benchchem.com/product/b1195350#holmium-166-decay-characteristics-and-emissions
https://www.benchchem.com/product/b1195350#holmium-166-decay-characteristics-and-emissions
https://www.benchchem.com/product/b1195350#holmium-166-decay-characteristics-and-emissions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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